3-(4-Methoxyphenyl)sulfonyl-6-methylchromen-2-one
Description
3-(4-Methoxyphenyl)sulfonyl-6-methylchromen-2-one, commonly known as Methylchromone, is a chemical compound that belongs to the family of chromones. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. Methylchromone is a versatile compound that can be synthesized using various methods.
Scientific Research Applications
Proton Exchange Membranes for Fuel Cells
Researchers have synthesized new sulfonated side-chain grafting units, including derivatives with methoxy groups, for copolymerization in the development of proton exchange membranes (PEMs) for fuel cells. These comb-shaped sulfonated polymers exhibit high proton conductivity, showcasing their potential in energy applications (Kim, Robertson, & Guiver, 2008).
Antitumor Sulfonamides
Compounds from sulfonamide-focused libraries, including those with methoxyphenyl sulfonamide structures, have been explored for their cell cycle inhibition properties in antitumor screens. Some of these compounds have shown promising results in clinical trials, indicating their potential in cancer treatment applications (Owa, Yokoi, Yamazaki, Yoshimatsu, Yamori, & Nagasu, 2002).
Antimicrobial Studies
Novel sulfones with methoxy-phenyl groups have been synthesized and evaluated for their antimicrobial properties. Certain derivatives have shown significant antibacterial activity, pointing to the potential for developing new antimicrobial agents (Patil, Krishnamurthy, Naik, Latthe, & Ghate, 2010).
Matrix Metalloproteinase Inhibition
Studies on the inhibition of matrix metalloproteinase 2 (MMP2) by derivatives including (4-phenoxyphenylsulfonyl)methylthiirane (SB-3CT) and its analogs have provided insights into the mechanism of action of these inhibitors. Such research contributes to the development of therapeutic agents for diseases associated with MMP2 activity (Tao, Fisher, Shi, Mobashery, & Schlegel, 2010).
Luminescent Sensing of Metal Ions
Lanthanide-organic frameworks incorporating sulfonate-carboxylate ligands have been synthesized for applications in gas sorption, proton conductivity, and luminescent sensing of metal ions. These frameworks demonstrate the versatile applications of sulfonate derivatives in sensing and separation technologies (Zhou, Deng, Wang, Xu, Yin, & Liu, 2016).
properties
IUPAC Name |
3-(4-methoxyphenyl)sulfonyl-6-methylchromen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O5S/c1-11-3-8-15-12(9-11)10-16(17(18)22-15)23(19,20)14-6-4-13(21-2)5-7-14/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKKKRFKJFRLVID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C(=C2)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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